2-methyl-3-({[(4-methylphenyl)thio]acetyl}amino)benzoic acid

• IUPAC Name: 2-methyl-3-[[2-(4-methylphenyl)sulfanylacetyl]amino]benzoic acid
• InChI: InChI=1S/C17H17NO3S/c1-11-6-8-13(9-7-11)22-10-16(19)18-15-5-3-4-14(12(15)2)17(20)21/h3-9H,10H2,1-2H3,(H,18,19)(H,20,21)
• InChI Key: VXBLSTRDYLFVTN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)SCC(=O)NC2=CC=CC(=C2C)C(=O)O
• Molecular Formula: C17H17NO3S
• Molecular Weight: 315.4 g/mol

Description

2-methyl-3-({[(4-methylphenyl)thio]acetyl}amino)benzoic acid is a chemical compound commonly known as MTA. It is a potent inhibitor of S-adenosylhomocysteine hydrolase (SAHH), an enzyme involved in the metabolism of methionine. MTA has been studied extensively for its potential applications in cancer research and treatment.

Mechanism of Action

MTA inhibits 2-methyl-3-({[(4-methylphenyl)thio]acetyl}amino)benzoic acid by binding to the enzyme's active site and forming a covalent bond with the catalytic nucleophile. This prevents the enzyme from hydrolyzing SAH, leading to its accumulation and depletion of SAM. The resulting hypomethylation can activate tumor suppressor genes and induce apoptosis in cancer cells.
Biochemical and Physiological Effects
MTA has been shown to induce DNA hypomethylation and gene expression changes in cancer cells. It has also been shown to inhibit angiogenesis, the process by which new blood vessels are formed, which is essential for tumor growth and metastasis. Additionally, MTA has been shown to enhance the efficacy of chemotherapy drugs in preclinical studies.

Advantages and Limitations for Lab Experiments

MTA has several advantages as a research tool, including its potency and specificity for 2-methyl-3-({[(4-methylphenyl)thio]acetyl}amino)benzoic acid inhibition. However, its use is limited by its instability in aqueous solutions and its potential for off-target effects.

Future Directions

There are several potential future directions for MTA research, including:
1. Development of more stable analogs for use in clinical trials
2. Investigation of MTA's potential as a therapeutic agent for other diseases, such as cardiovascular disease and neurodegenerative disorders
3. Further exploration of MTA's mechanism of action and its effect on epigenetic regulation
4. Investigation of MTA's potential as a biomarker for cancer diagnosis and prognosis.

Synthesis Methods

MTA can be synthesized through a multi-step process involving the reaction of 2-amino-3-methylbenzoic acid with thionyl chloride, followed by acetylation and thioesterification with 4-methylbenzenethiol. The final product is obtained through a coupling reaction with N-protected glycine.

Scientific Research Applications

MTA has been shown to have potent anti-tumor activity in various cancer cell lines, including breast, prostate, and lung cancer. It works by inhibiting 2-methyl-3-({[(4-methylphenyl)thio]acetyl}amino)benzoic acid, which leads to the accumulation of S-adenosylhomocysteine (SAH) and depletion of S-adenosylmethionine (SAM). This disrupts the methylation cycle, resulting in DNA hypomethylation and gene expression changes that can lead to cell death.